Cas no 1241953-09-2 (5-Bromospiro[chroman-2,4'-piperidin]-4-one)

• Product Name: 5-Bromospiro[chroman-2,4'-piperidin]-4-one
• CAS No: 1241953-09-2
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 1093768
• PubChem ID: 58564270
• Update Time: 2025-08-04

5-Bromospiro[chroman-2,4'-piperidin]-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromospiro[chroman-2,4'-piperidin]-4-one
• 5-bromospiro[3H-chromene-2,4'-piperidine]-4-one
• 1241953-09-2
• 5-bromo-spiro[2h-1-benzopyran-2,4'-piperidin]-4(3h)-one
• SCHEMBL3708949
• 5-bromospiro[chromane-2,4'-piperidin]-4-one

• Inchi： 1S/C13H14BrNO2/c14-9-2-1-3-11-12(9)10(16)8-13(17-11)4-6-15-7-5-13/h1-3,15H,4-8H2
• InChI Key： HVMMNIOHLRIAOO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(CC1(CCNCC1)O2)=O

Computed Properties

• Exact Mass: 295.02079g/mol
• Monoisotopic Mass: 295.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-Bromospiro[chroman-2,4'-piperidin]-4-one

Comprehensive Overview of 5-Bromospiro[chroman-2,4'-piperidin]-4-one (CAS No. 1241953-09-2): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, 5-Bromospiro[chroman-2,4'-piperidin]-4-one (CAS No. 1241953-09-2) has emerged as a compound of significant interest. This spirocyclic derivative combines a chromanone scaffold with a piperidine moiety, offering unique structural features that are highly sought after in pharmaceutical research. The presence of a bromine substituent further enhances its reactivity, making it a versatile intermediate for synthesizing bioactive molecules.

The molecular formula of 5-Bromospiro[chroman-2,4'-piperidin]-4-one is C₁₃H₁₄BrNO₂, with a molecular weight of 296.16 g/mol. Its spirocyclic architecture is particularly notable, as such structures are often associated with improved metabolic stability and binding affinity in drug candidates. Researchers are increasingly focusing on spiro compounds due to their three-dimensional complexity, which can lead to enhanced selectivity in targeting biological pathways.

One of the most frequently asked questions in online searches is: "What are the applications of 5-Bromospiro[chroman-2,4'-piperidin]-4-one in drug discovery?" This compound is primarily utilized as a building block in the synthesis of potential therapeutic agents. Its chromanone core is a common motif in natural products and pharmaceuticals, known for its antioxidant and anti-inflammatory properties. Meanwhile, the piperidine ring is a prevalent feature in central nervous system (CNS) drugs, suggesting potential applications in neurology and psychiatry.

Recent trends in pharmaceutical research highlight a growing demand for heterocyclic compounds with spiro configurations. These structures are being explored for their ability to modulate protein-protein interactions, a hot topic in the development of next-generation therapeutics. The bromine atom in 5-Bromospiro[chroman-2,4'-piperidin]-4-one offers an excellent handle for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 5-Bromospiro[chroman-2,4'-piperidin]-4-one typically involves multi-step organic transformations. Key steps often include the formation of the spiro junction through cyclization reactions and the introduction of the bromine substituent via electrophilic aromatic substitution. Researchers are particularly interested in developing more efficient and sustainable synthetic routes, aligning with the current emphasis on green chemistry in the pharmaceutical industry.

Another common search query relates to "the safety profile of 5-Bromospiro[chroman-2,4'-piperidin]-4-one." While comprehensive toxicological data may be limited due to its primary use as a research chemical, standard laboratory safety precautions should always be followed when handling this compound. Proper personal protective equipment (PPE) including gloves and eye protection is recommended, and all work should be conducted in a well-ventilated area or fume hood.

The physicochemical properties of 5-Bromospiro[chroman-2,4'-piperidin]-4-one contribute to its utility in drug discovery. The compound's moderate lipophilicity (predicted LogP ~2.5) suggests good membrane permeability, while its molecular weight falls well within the desirable range for drug-like molecules. These characteristics make it particularly interesting for medicinal chemists working on lead optimization programs.

In the context of current research trends, there's growing interest in spirocyclic compounds for their potential in addressing challenging drug targets. The three-dimensional nature of 5-Bromospiro[chroman-2,4'-piperidin]-4-one may offer advantages in targeting allosteric binding sites or protein surfaces that are difficult to address with flat, aromatic systems. This aligns with the pharmaceutical industry's shift towards tackling more complex biological targets.

Looking ahead, the future applications of 5-Bromospiro[chroman-2,4'-piperidin]-4-one may expand into areas such as chemical biology and probe development. Its versatile structure could serve as a scaffold for designing molecular tools to study biological systems. Additionally, with the rise of artificial intelligence in drug discovery, compounds like this with well-defined structural features are becoming valuable for training machine learning models in molecular property prediction.

For researchers sourcing this compound, it's important to note that 5-Bromospiro[chroman-2,4'-piperidin]-4-one is typically available from specialty chemical suppliers in milligram to gram quantities. The compound's purity and characterization data (such as ¹H NMR, ¹³C NMR, and mass spectrometry) should be carefully reviewed when selecting a supplier, as these factors can significantly impact experimental outcomes in sensitive applications.

In conclusion, 5-Bromospiro[chroman-2,4'-piperidin]-4-one (CAS No. 1241953-09-2) represents an important structural class in modern medicinal chemistry. Its unique spirocyclic architecture, combined with the versatility offered by its bromine substituent, makes it a valuable building block for pharmaceutical research. As the field continues to explore three-dimensional molecular space for drug discovery, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.